Cas no 56201-37-7 (O-methyl O,O-bis(2,4,5-trichlorophenyl) phosphorothioate)

O-methyl O,O-bis(2,4,5-trichlorophenyl) phosphorothioate structure
56201-37-7 structure
Product Name:O-methyl O,O-bis(2,4,5-trichlorophenyl) phosphorothioate
CAS No:56201-37-7
MF:C13H7Cl6O3PS
MW:486.949637651443
CID:1601920
PubChem ID:180543
Update Time:2025-04-21

O-methyl O,O-bis(2,4,5-trichlorophenyl) phosphorothioate Chemical and Physical Properties

Names and Identifiers

    • O-methyl O,O-bis(2,4,5-trichlorophenyl) phosphorothioate
    • O-methyl o,o-bis(2,4,5-trichlorophenyl) thiophosphate
    • methoxy-sulfanylidene-bis(2,4,5-trichlorophenoxy)-λ<sup>5</sup>-phosphane
    • 56201-37-7
    • Phosphorothioic acid, O-methyl O,O-bis(2,4,5-trichlorophenyl) ester
    • O,O-Di(2,4,6-trichlorophenyl) O-methyl phosphorothionate
    • DTXSID40204742
    • Inchi: 1S/C13H7Cl6O3PS/c1-20-23(24,21-12-4-8(16)6(14)2-10(12)18)22-13-5-9(17)7(15)3-11(13)19/h2-5H,1H3
    • InChI Key: ACVLAMDDCNEKCJ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=CC=1OP(OC)(OC1C=C(C(=CC=1Cl)Cl)Cl)=S)Cl)Cl

Computed Properties

  • Exact Mass: 483.79881
  • Monoisotopic Mass: 483.798468g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 439
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.8
  • Topological Polar Surface Area: 59.8Ų

Experimental Properties

  • PSA: 27.69
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